Cas no 1803611-96-2 (1-{4,5,7-trimethyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidin-6-yl}ethan-1-one)

• Product Name: 1-{4,5,7-trimethyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidin-6-yl}ethan-1-one
• CAS No: 1803611-96-2
• MF: C₉H₁₃N₅O
• MW: 207.232420682907
• MDL: MFCD28348240
• CID: 4618355
• PubChem ID: 102555179
• Update Time: 2025-07-22

1-{4,5,7-trimethyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidin-6-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4,5,7-trimethyl-4,7-dihydrotetrazolo[1,5-a]pyrimidin-6-yl)ethanone
• 1-{4,5,7-trimethyl-4H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidin-6-yl}ethan-1-one
• 1-{4,5,7-trimethyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidin-6-yl}ethan-1-one

• MDL： MFCD28348240
• Inchi： 1S/C9H13N5O/c1-5-8(7(3)15)6(2)14-9(13(5)4)10-11-12-14/h6H,1-4H3
• InChI Key： AAKQZYBJNCCCFX-UHFFFAOYSA-N
• SMILES： C(=O)(C1C(C)N2N=NN=C2N(C)C=1C)C

Additional information on 1-{4,5,7-trimethyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidin-6-yl}ethan-1-one

Recent Advances in the Study of 1-{4,5,7-trimethyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidin-6-yl}ethan-1-one (CAS: 1803611-96-2)

The compound 1-{4,5,7-trimethyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidin-6-yl}ethan-1-one (CAS: 1803611-96-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the synthetic versatility of 1803611-96-2, which serves as a key intermediate in the development of novel heterocyclic compounds. Researchers have optimized its synthesis through multi-step reactions involving condensation and cyclization processes, achieving high yields and purity. The compound's tetrazolo-pyrimidine core has been identified as a privileged scaffold in medicinal chemistry, offering opportunities for structural modifications to enhance bioactivity.

In terms of biological activity, preliminary screening has revealed promising results. 1803611-96-2 demonstrates moderate inhibitory effects against several kinase targets implicated in cancer and inflammatory diseases. Molecular docking studies suggest that the compound interacts with the ATP-binding sites of these kinases, providing a basis for further structure-activity relationship (SAR) investigations. Notably, its methyl and acetyl substituents appear to play crucial roles in binding affinity and selectivity.

Current research efforts are focused on derivatizing 1803611-96-2 to improve its pharmacokinetic properties. Recent publications describe the synthesis of analogs with enhanced solubility and metabolic stability while maintaining target engagement. These modifications include the introduction of polar functional groups and the exploration of prodrug strategies. In vitro ADME studies indicate that certain derivatives exhibit favorable profiles, warranting further preclinical evaluation.

The compound's mechanism of action continues to be elucidated through advanced biophysical techniques. Isothermal titration calorimetry (ITC) and surface plasmon resonance (SPR) studies have provided quantitative data on binding thermodynamics and kinetics. Additionally, cryo-EM structures of target proteins in complex with 1803611-96-2 analogs are being generated to guide rational drug design efforts.

Looking forward, 1803611-96-2 represents a promising starting point for the development of new therapeutic agents. Its modular synthetic route allows for rapid generation of diverse analogs, facilitating hit-to-lead optimization. Several research groups have reported collaborative efforts to explore its potential in addressing unmet medical needs, particularly in oncology and autoimmune disorders. As the understanding of its biological profile deepens, this compound may emerge as a valuable tool compound or clinical candidate in the coming years.